Cas no 1804834-77-2 (4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804834-77-2
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4814604
• Update Time: 2025-10-30

4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-6-2-4(13)8(18-9(10,11)12)5(14-6)3-7(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： UPCKTDMRVCWHFF-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC(=O)O)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804834-77-2)

4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804834-77-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an iodo substituent, methoxy groups, and a trifluoromethoxy moiety, makes it a versatile building block for the development of novel therapeutic agents.

The molecular architecture of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid is meticulously designed to facilitate diverse chemical transformations. The iodo group, located at the 4-position of the pyridine ring, provides a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. Additionally, the methoxy and trifluoromethoxy groups introduce electronic and steric effects that can modulate the reactivity and binding properties of the molecule.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid has emerged as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit potent activity against kinases and other enzymes implicated in tumor growth and progression. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity by introducing fluorine atoms that improve metabolic stability and lipophilicity.

The pharmaceutical industry has leveraged this compound to develop novel drug candidates with improved pharmacokinetic profiles. Researchers have explored its application in creating molecules that selectively inhibit aberrant signaling pathways in cancer cells while minimizing toxicity to healthy tissues. The acetic acid moiety at the 2-position further enhances its utility as a precursor for peptidomimetics and protease inhibitors. These advancements underscore the importance of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid as a cornerstone in medicinal chemistry innovation.

Recent publications highlight its role in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interfere with viral replication by inhibiting key enzymes or binding to viral proteins. The iodo group enables facile introduction of diverse substituents through transition-metal-catalyzed reactions, facilitating the creation of libraries of compounds for high-throughput screening. Such efforts have led to the discovery of promising candidates with potent antiviral activity against emerging pathogens.

The synthetic methodologies employed in the preparation of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid are also noteworthy. Modern synthetic strategies often involve multi-step sequences that highlight the compound's adaptability as a synthetic intermediate. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and metal-mediated oxidations are commonly utilized to derivatize this core structure into more complex molecules. These methods not only showcase the compound's versatility but also demonstrate advancements in synthetic organic chemistry that enhance efficiency and yield.

The impact of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid extends beyond academia and industry research labs. Its applications in drug discovery have practical implications for patients worldwide by accelerating the development of new treatments for debilitating diseases. The compound's ability to serve as a scaffold for diverse bioactive molecules underscores its significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates like this one is expected to grow.

Future directions in the study of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid may include exploring its potential in other therapeutic areas such as neurodegenerative disorders and infectious diseases. The structural motifs present in this compound offer opportunities for designing molecules with novel mechanisms of action. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804834-77-2) is a pivotal compound in pharmaceutical research, serving as a versatile intermediate for synthesizing bioactive molecules with therapeutic potential across multiple disease areas. Its unique molecular features enable diverse chemical transformations, making it indispensable for drug discovery efforts worldwide.